Ytterbium

• IUPAC Name: ytterbium
• InChI: InChI=1S/Yb
• InChI Key: NAWDYIZEMPQZHO-UHFFFAOYSA-N
• Canonical SMILES: [Yb]
• Molecular Formula: Yb
• DSSTOX Substance ID: DTXSID4046993
• Molecular Weight: 173.05 g/mol
• Physical Description: Silvery, soft, malleable metal; [Sax]
• CAS RN: 32997-62-9, 7440-64-4

Description

Ytterbium is a soft, malleable, and ductile element that exhibits a bright silvery luster. It is a rare-earth metal of the lanthanide series of the periodic table. Ytterbium is the most volatile rare-earth metal. It is a soft, malleable silvery metal that will tarnish slightly when stored in air and therefore should be stored in vacuum or in an inert atmosphere when long storage time is required.

Synthesis Analysis

The optimisation of the crystallisation of the hydrothermally-stable metal-organic framework Yb6-MOF (Yb6(BDC)7(OH)4(H2O)4) to provide a reproducible one-step synthesis is achieved by use of the sodium salt of benzene-1,4-dicarboxylate (Na2BDC) as ligand precursor and control of pH with aqueous NaOH at 190 °C over 3 days.

Molecular Structure Analysis

Ytterbium has a molecular formula of Yb and an average mass of 173.040 Da. A comprehensive study of the electronic structures of the Yb atom and the Yb2 molecule, respectively, focusing on their ground and lowest-lying electronically excited states has been conducted. In addition, a study on the structural diversity in tetranuclear ytterbium-based metal–organic frameworks and their divided net analysis has been published.

Chemical Reactions Analysis

Ytterbium reacts with all the halogens, forming ytterbium (III) halides. It also reacts slowly with cold water and quickly with hot water, forming ytterbium hydroxide, Yb(OH)3, and hydrogen gas (H2). Ytterbium metal dissolves readily in dilute sulphuric acid, forming the colourless aquated Yb (III) ion and hydrogen gas, H2.

Physical And Chemical Properties Analysis

Ytterbium has a melting point of 824°C, a boiling point of 1196°C, and a density of 6.90 g/cm3. It is a bright, shiny silver metal that is ductile and malleable. The most common oxidation state of ytterbium is +3, but the +2 oxidation state also occurs.

Scientific Research Applications

Biomedical Research

. For instance, a study investigated the toxic effect of ytterbium oxide nanoparticles in mice. .

Nanotechnology

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Medical Imaging

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Industrial Catalyst

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Material Science

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Safety and Hazards

Ytterbium is a skin and eye irritant and it is also a suspected teratogen. All compounds should be stored in closed containers, protected from air and moisture, and treated as highly toxic. Metallic ytterbium dust poses a fire and explosion hazard.

Future Directions

Ytterbium has three allotropes labeled by the Greek letters alpha, beta, and gamma. Their transformation temperatures are −13 °C and 795 °C, although the exact transformation temperature depends on the pressure and stress. Ytterbium is also being used in quantum computing and has potential applications in high-power fiber lasers. Researchers have discovered a new material that can be used to store and repeat quantum signals rapidly, a promising step toward a global quantum network.

Mechanism of Action

Target of Action

Ytterbium (Yb) primarily targets biological macromolecules, such as DNA and proteins . In particular, Yb complexes have shown a high propensity for interacting with Bovine Serum Albumin (BSA) and DNA via hydrophobic interactions and van der Waals forces .

Mode of Action

Ytterbium complexes interact with their targets through a variety of biophysical methods and molecular modeling studies . Techniques such as absorption spectroscopy, fluorescence spectroscopy, circular dichroism studies, viscosity experiments, and competitive experiments have been used to determine the interaction mode between DNA/BSA and the ytterbium-complex .

Biochemical Pathways

Ytterbium complexes have been found to induce endoplasmic reticulum stress and apoptosis in cancer cells . This suggests that Yb complexes may affect the endoplasmic reticulum stress pathway, leading to programmed cell death. Additionally, Yb complexes have been associated with oxidative damage, as indicated by the up-regulation of malondialdehyde (MDA) and down-regulation of glutathione peroxidase (GSH-PX) and glutathione (GSH) content .

Pharmacokinetics

Ytterbium complexes have been used for in vivo whole-body bioimaging . These complexes clear from the body through the hepatobiliary and renal systems, similar to most organic fluorophores . This suggests that Yb complexes have good bioavailability and are efficiently metabolized and excreted from the body.

Result of Action

The interaction of Yb complexes with biological targets can lead to various molecular and cellular effects. For instance, Yb complexes have shown promising anti-cancer activities, with cytotoxic IC50 values down to the sub-micromolar range . They have also demonstrated antimicrobial activity . In cancer cells, Yb complexes can induce apoptosis, a form of programmed cell death .

Action Environment

The action of Yb complexes can be influenced by environmental factors. For example, in the context of Environmental Barrier Coatings (EBCs), Yb silicates have been used to protect silicon carbide-based Ceramic Matrix Composites (CMCs) from high-temperature and high-humidity combustion environments . This suggests that the efficacy and stability of Yb complexes can be affected by factors such as temperature and humidity.